Cas no 399556-78-6 (Hexanoic acid,2-cyano-2-ethyl-5-methyl-, ethyl ester)

• Product Name: Hexanoic acid,2-cyano-2-ethyl-5-methyl-, ethyl ester
• CAS No: 399556-78-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 299961
• PubChem ID: 57349725
• Update Time: 2025-04-19

Hexanoic acid,2-cyano-2-ethyl-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-cyano-2-ethyl-5-methyl-, ethyl ester
• ethyl 2-cyano-2-ethyl-5-methylhexanoate
• 2-Aethyl-2-cyan-5-methyl-hexansaeure-aethylester
• 2-ethyl-2-cyano-5-methyl-hexanoic acid ethyl ester
• ETHYL 2-ETHYL-2-ISOAMYLCYANOACETATE
• DTXSID20721947
• 399556-78-6
• ETHYL2-ETHYL-2-ISOAMYLCYANOACETATE

• Inchi： 1S/C12H21NO2/c1-5-12(9-13,8-7-10(3)4)11(14)15-6-2/h10H,5-8H2,1-4H3
• InChI Key： XCNPOVGYMQZCAF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)(CC)CCC(C)C)=O

Computed Properties

• Exact Mass: 211.15700
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 2.90568